Cas no 32181-59-2 (N-Acetyllactosamine)

• Product Name: N-Acetyllactosamine
• CAS No: 32181-59-2
• MF: C₁₄H₂₅NO₁₁
• MW: 383.348405599594
• MDL: MFCD00063785
• CID: 312055
• PubChem ID: 24891280
• Update Time: 2025-08-02

N-Acetyllactosamine Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-(acetylamino)-2-deoxy-4-O-b-D-galactopyranosyl-
• N-Acetyllactosamine
• N-Acetyl-D-lactosamine
• LacNAc - 5 mg
• β-D-Gal-(1→4)-D-GlcNAc
• 2-Acetamido-2-deoxy-4-O-β-D-galactopyranosyl-D-glucopyranose
• N-Acetyl-4-O-(β-D-galactopyranosyl)-D-glucosamine
• O-beta-D-Galactopyranosyl-(1→4)-2-deoxy-2-acetamido-D-glucose
• LN
• beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-D-glucopyranose
• Gal.beta.1-4GlcNAc
• type 2 core
• Beta-D-Gal1,4-D-GlcNAc
• Galbeta4GlcNAc
• Galbeta1,4GlcNAc
• N-Acetyllactosamine 98%
• beta-d-galactopyranosyl(1-4)-2-acetamido-2-deoxy-beta-d-glucopyranose
• CHEMBL4859399
• A821189
• Gal(b1-4)GlcNAc
• Gal-beta1,4-GlcNAc
• beta-D-Gal-(1->4)-D-GlcNAc
• beta-Gal1,4-GlcNAc
• N-((3R,4R,5S,6R)-2,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-3-yl)acetamide
• MFCD00063785
• KFEUJDWYNGMDBV-RPHKZZMBSA-N
• 2-Acetamido-2-deoxy-4-O-beta-D-galactopyranosyl-D-glucopyranose
• n-acetyl-lactosamine
• Galbeta1-4GlcNAc
• n-acetyllactosamine-gel
• BDBM50572950
• n-acetyl-4-o-(b-d-galactopyranosyl)-d-glucosamine
• 32181-59-2
• beta-D-galactosyl-(1->4)-N-acetyl-D-glucosamine
• 2-acetamido-2-deoxy-4-o-b-d-galactofuranosyl-a,b-d-glucopyranose
• S10924
• O_FULL_11000000000000_GS_484_c4
• beta-D-galactopyranosyl-(1->4)-N-acetyl-D-glucosamine
• beta-D-Galp-(1->4)-D-GlcpNAc
• N-Acetyl-D-lactosamine, >=98%
• LacNAc
• Epitope ID:140108
• beta-Gal-(1->4)-GlcNAc
• N-[(3R,4R,5S,6R)-2,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• SCHEMBL9398176
• CHEBI:60152
• N-[(2R,4R,5S,6R)-2,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-3-yl]acetamide

• MDL： MFCD00063785
• Inchi： 1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7-,8+,9-,10+,11-,12-,13?,14+/m1/s1
• InChI Key： KFEUJDWYNGMDBV-RPHKZZMBSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)NC(C)=O)O

Computed Properties

• Exact Mass: 383.14300
• Monoisotopic Mass: 383.14276061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170-185 º C (decomposition)
• Solubility: Soluble (210 g/l) (25 º C),
• PSA: 198.40000
• LogP: -4.86250

N-Acetyllactosamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Oligose